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Compound of Interest

Compound Name: Fenspiride-d5 Hydrochloride

Cat. No.: B565531

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fenspiride-d5 Hydrochloride, a
deuterated analog of Fenspiride hydrochloride. This document is intended for use by
researchers, scientists, and drug development professionals, offering key technical data, an
exemplary experimental protocol for its application as an internal standard, and a discussion of
its relevance in bioanalytical studies.

Core Compound Information

Fenspiride-d5 Hydrochloride is a stable, isotopically labeled form of Fenspiride, a non-
steroidal anti-inflammatory drug with bronchodilator properties.[1][2] The primary application of
Fenspiride-d5 Hydrochloride is as an internal standard in mass spectrometry-based
bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-
MS/MS), for the accurate quantification of fenspiride in biological matrices.[3] Deuterated
standards are ideal for this purpose as they co-elute with the analyte and have nearly identical
ionization efficiencies, but are distinguishable by their mass-to-charge ratio (m/z).[4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Fenspiride-d5 Hydrochloride is
presented in the table below. Note that multiple CAS numbers may be listed by different
suppliers for the same deuterated compound.
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Property Value Reference(s)

8-[2-(Phenyl-d5)ethyl]-1-oxa-
Chemical Name 3,8-diazaspiro[4.5]decan-2- [5]

one Hydrochloride

Molecular Formula C15H16DsCIN202 [5]1[6]
Molecular Weight 301.82 g/mol [4115][6]
CAS Number 1246815-28-0 [4][5]
Unlabeled CAS 5053-06-5 [6]
Appearance Solid N/A
Purity Typically >98% [5]

Experimental Protocol: Quantification of Fenspiride
in Human Plasma using UPLC-MS/MS

The following is a detailed experimental protocol adapted from a validated method for the
quantification of fenspiride in human plasma.[7] In this adapted protocol, Fenspiride-d5
Hydrochloride serves as the internal standard (IS).

Materials and Reagents

e Fenspiride reference standard

Fenspiride-d5 Hydrochloride (Internal Standard)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

Instrumentation
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» Ultra-Performance Liquid Chromatography (UPLC) system

o Tandem mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation

e Stock Solutions: Prepare stock solutions of fenspiride and Fenspiride-d5 Hydrochloride in
a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

» Working Solutions: Prepare working solutions by diluting the stock solutions with the
appropriate solvent.

e Plasma Sample Preparation:

[¢]

To 200 pL of human plasma, add a specified amount of the Fenspiride-d5 Hydrochloride
working solution.

[¢]

Precipitate the plasma proteins by adding acetonitrile.

o

Vortex the mixture and then centrifuge to pellet the precipitated proteins.

[e]

Transfer the supernatant to a clean tube for analysis.

UPLC-MS/MS Conditions
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Parameter Condition
ACQUITY UPLC® BEH C18 (50 mm x 2.1 mm,
UPLC Column
1.7 yum)
_ Gradient mixture of acetonitrile and water (both
Mobile Phase o ) _
containing 0.2% formic acid)
Flow Rate 0.4 mL/min
Column Temperature 30°C
Autosampler Temperature 10°C

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 2.0 kv
Desolvation Temperature 500°C
Source Temperature 130°C
Desolvation Gas Flow 800 L/h

MRM Transitions

Fenspiride: m/z 261 — 105Fenspiride-d5: m/z
266 — 110 (projected)

Collision Energy

24 eV (for fenspiride, may require optimization

for d5 variant)

Cone Voltage

30 V (for fenspiride, may require optimization for

d5 variant)

Data adapted from a study on fenspiride quantification.[7]

Data Presentation

The following table summarizes the validation parameters from a UPLC-MS/MS method for

fenspiride quantification, which would be expected to be similar when using Fenspiride-d5

Hydrochloride as an internal standard.[7]
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Parameter Result
Linearity Range 2-500 ng/mL
Lower Limit of Quantification (LLOQ) 2 ng/mL
Intra-day Precision (%RSD) <9.5%
Inter-day Precision (%RSD) <9.5%

Accuracy 91.5% - 112.4%
Recovery 99.3% - 101.9%
Stability (3 freeze/thaw cycles) Stable
Stability (5 months at -70°C) Stable

Mandatory Visualizations
Experimental Workflow

Sample Preparation

Analysis

Human Plasma |—>| Add Fenspiride-d5 HCI (IS) |—>| Protein Precipitation (Acetonitrile) |—>| Centrifugation

—>| UPLC Separation |—>| MS/MS Detection |—>| Data Acquisition

—>| Collect Supernatant

Click to download full resolution via product page

Caption: UPLC-MS/MS Experimental Workflow.

Logical Relationship of Internal Standard
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Caption: Logic of using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Fenspiride-d5 Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565531#fenspiride-d5-hydrochloride-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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